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Compound of Interest

Compound Name: 3-Bromocyclohexene

Cat. No.: B075066 Get Quote

This document provides immediate and essential safety protocols, personal protective

equipment (PPE) requirements, and detailed operational and disposal plans for the safe

handling of 3-Bromocyclohexene in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to minimize risks and ensure a safe working

environment.

Physicochemical and Hazard Data
A summary of key quantitative data for 3-Bromocyclohexene is presented below for easy

reference.
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Property Value

Molecular Formula C₆H₉Br

Molecular Weight 161.04 g/mol

Appearance Colorless to brown clear liquid

Boiling Point 57-58 °C at 12 mmHg

Density 1.4 g/mL at 25 °C[1][2][3]

Flash Point 54 °C (129.2 °F) - closed cup

Storage Temperature -20°C

Water Solubility Not miscible or difficult to mix in water[1][2][3][4]

Hazard Classifications

Flammable liquid (Category 3), Skin irritation

(Category 2), Serious eye irritation (Category

2A), Specific target organ toxicity — single

exposure (Category 3, Respiratory system)

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent exposure through inhalation, skin, or

eye contact.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required. A face shield should

be worn when there is a higher

risk of splashes.[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[7] Gloves must

be inspected before use and

disposed of properly after

handling.[5]

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant, antistatic lab

coat that fastens securely is

essential. For larger quantities

or significant splash risks, a

chemical-resistant apron worn

over the lab coat is advised.

Respiratory Protection Fume Hood or Respirator

All handling of 3-

Bromocyclohexene must be

conducted in a certified

chemical fume hood to avoid

the inhalation of vapors.[7] If a

fume hood is not available, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[6]

Foot Protection Closed-Toe Shoes

Substantial, closed-toe shoes

are mandatory in the

laboratory to protect against

spills.[7]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical for the safe handling of 3-Bromocyclohexene.
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Preparation
Engineering Controls: Ensure the chemical fume hood is operational and the sash is at the

appropriate height. Confirm that the eyewash station and safety shower are accessible and

unobstructed.[6]

Workspace: Clear the work area of all non-essential items.

Spill Kit: Have a spill kit readily available containing a non-combustible absorbent material

such as sand, earth, or vermiculite.[5]

Handling and Use
Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, as this chemical is a flammable liquid.[5]

Transfer: Perform all transfers and weighing operations within the fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking

is permitted in the handling area.[5]

Ventilation: Use only in a well-ventilated area.

Post-Handling
Decontamination: Thoroughly clean the work area after use. Decontaminate any equipment

used with an appropriate solvent.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Store

locked up.[5]

Emergency and Disposal Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a physician.[5]
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Skin Contact: In case of skin contact, immediately remove all contaminated clothing. Rinse

the skin with plenty of water and soap.[5] Consult a physician if irritation occurs.

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a

physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Spill Response
Evacuate personnel from the area.

Remove all sources of ignition.[5]

Ensure adequate ventilation.[5]

Contain the spillage using non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth).[5]

Collect the absorbed material into a suitable, closed container for disposal.[5]

Do not let the product enter drains.[5]

Disposal Plan
Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[5] Waste material must be disposed of in accordance with local,

state, and federal regulations.[5]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]

Do not mix with other waste.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste in accordance with applicable laws.[5]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 3-
Bromocyclohexene.
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Caption: Workflow for the safe handling of 3-Bromocyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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